Cas no 1341934-47-1 (N-cyclopentyl-4-fluoro-3-methylaniline)

• Product Name: N-cyclopentyl-4-fluoro-3-methylaniline
• CAS No: 1341934-47-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 5149459
• PubChem ID: 62809932
• Update Time: 2025-11-02

N-cyclopentyl-4-fluoro-3-methylaniline Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-4-fluoro-3-methylaniline
• Benzenamine, N-cyclopentyl-4-fluoro-3-methyl-

• Inchi： 1S/C12H16FN/c1-9-8-11(6-7-12(9)13)14-10-4-2-3-5-10/h6-8,10,14H,2-5H2,1H3
• InChI Key： JEFNSKULEIZKEE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)NC1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Additional information on N-cyclopentyl-4-fluoro-3-methylaniline

N-cyclopentyl-4-fluoro-3-methylaniline (CAS No. 1341934-47-1): A Comprehensive Overview

N-cyclopentyl-4-fluoro-3-methylaniline (CAS No. 1341934-47-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This aromatic amine derivative, characterized by its cyclopentyl and fluoro-methyl substituents, offers a versatile platform for chemical synthesis and material science research. As researchers and industries increasingly seek fluorinated aromatic compounds with tailored properties, N-cyclopentyl-4-fluoro-3-methylaniline has emerged as a compound of interest for its balanced reactivity and structural features.

The molecular structure of N-cyclopentyl-4-fluoro-3-methylaniline combines several important functional groups that contribute to its chemical behavior. The presence of both fluoro and methyl groups on the aromatic ring creates interesting electronic effects, while the cyclopentyl amine moiety provides steric bulk that can influence reaction pathways. This combination makes the compound particularly valuable in the development of pharmaceutical intermediates and agrochemical precursors, where such structural features are often desirable. Recent studies have highlighted its potential in creating novel heterocyclic compounds, especially in the context of drug discovery programs targeting neurological disorders.

From a synthetic chemistry perspective, N-cyclopentyl-4-fluoro-3-methylaniline (CAS 1341934-47-1) offers several advantages. The fluoro group at the 4-position enhances the compound's stability against metabolic degradation, a property highly valued in medicinal chemistry. Meanwhile, the methyl group at the 3-position provides opportunities for further functionalization through various chemical transformations. These characteristics have led to growing interest in the compound's potential applications in developing PET imaging agents and fluorescent probes, particularly as the demand for advanced diagnostic tools continues to rise in healthcare markets worldwide.

The commercial availability of N-cyclopentyl-4-fluoro-3-methylaniline has improved significantly in recent years, reflecting its increasing importance in research and development. Suppliers typically offer the compound with high purity levels (>97%), making it suitable for sensitive applications in organic electronics and material science. The compound's stability under standard storage conditions (typically recommended at 2-8°C in inert atmosphere) contributes to its practicality in laboratory settings. Current market trends show steady growth in demand for such fluorinated aromatic amines, driven by expanding applications in liquid crystal materials and advanced polymer systems.

Environmental and safety considerations for N-cyclopentyl-4-fluoro-3-methylaniline follow standard protocols for handling aromatic amines. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment are recommended when working with this compound. The fluoro substituent generally enhances the compound's environmental stability compared to non-fluorinated analogs, though proper disposal methods should always be followed. These characteristics make it a relatively attractive option for industrial applications where green chemistry principles are increasingly important considerations.

Research into novel applications for N-cyclopentyl-4-fluoro-3-methylaniline continues to expand, with recent studies exploring its potential in catalysis and coordination chemistry. The compound's ability to act as a ligand for various metal centers has opened new possibilities in designing asymmetric catalysts, particularly for reactions requiring sterically demanding environments. Additionally, its electronic properties make it interesting for investigations into charge-transfer complexes and organic semiconductors, areas that are receiving substantial attention in materials science circles.

The synthesis and modification of N-cyclopentyl-4-fluoro-3-methylaniline (CAS 1341934-47-1) remain active areas of research, with recent publications demonstrating innovative routes to related derivatives. Modern synthetic approaches often employ cross-coupling reactions or C-H functionalization techniques to further elaborate the molecule's structure. These developments align with current trends in atom-economical synthesis and sustainable chemistry, making the compound relevant to contemporary research priorities. The growing body of literature on this compound and its analogs suggests it will continue to be an important building block in organic synthesis for years to come.

Analytical characterization of N-cyclopentyl-4-fluoro-3-methylaniline typically involves standard techniques such as NMR spectroscopy (particularly 19F NMR for the fluoro substituent), mass spectrometry, and HPLC analysis for purity determination. These methods provide comprehensive data on the compound's structure and quality, essential information for researchers incorporating it into their work. The distinct spectroscopic signatures of the fluoro and methyl groups make structural confirmation straightforward, contributing to the compound's popularity in synthetic applications.

Looking to the future, N-cyclopentyl-4-fluoro-3-methylaniline is well-positioned to maintain its relevance in chemical research and industrial applications. Its combination of steric and electronic properties, coupled with the growing importance of fluorinated compounds across multiple sectors, suggests ongoing demand. Potential growth areas include its use in developing advanced materials with specific optical or electronic properties, as well as continued applications in medicinal chemistry where fluorine-containing compounds play crucial roles. As synthetic methodologies advance and new applications emerge, this compound will likely remain a valuable tool for chemists and materials scientists alike.